Cas no 922711-71-5 ((11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide)

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide structure
922711-71-5 structure
Product Name:(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
CAS No:922711-71-5
MF:C32H19Cl2O4P
MW:569.370627641678
MDL:MFCD31747025
CID:3032059
Update Time:2025-07-09

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3'-双(4-氯苯基)-1,1'-联萘酚磷酸酯
    • (11bR)?-2,?6-Bis(4-?chlorophenyl)?-?4-?hydroxy-4-?oxide-dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin
    • (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (11bS)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • 2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
    • Phosphoric acid 3,3'-bis(4-chlorophenyl)-1,1'-binaphthalene-2,2'-diyl ester
    • (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosp
    • MDL: MFCD31747025
    • Inchi: 1S/C32H19Cl2O4P/c33-23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29-30-26-8-4-2-6-22(26)18-28(20-11-15-24(34)16-12-20)32(30)38-39(35,36)37-31(27)29/h1-18H,(H,35,36)
    • InChI Key: WHRXFMNUFLRKPO-UHFFFAOYSA-N
    • SMILES: O=P1(OC2C(C3C=CC(Cl)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(Cl)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 2
  • Complexity: 835
  • XLogP3: 9.3
  • Topological Polar Surface Area: 55.8

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854228-100mg
(11bR)\u200b-2,\u200b6-Bis(4-\u200bchlorophenyl)\u200b-\u200b4-\u200bhydroxy-4-\u200boxide-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin
922711-71-5 ≥98%,99%e.e.
100mg
¥2,258.00 2022-08-31
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0248-100mg
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 98%,99%e.e.
100mg
¥1215.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0248-50mg
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 98%,99%e.e.
50mg
¥810.0 2024-07-19
abcr
AB524839-50 mg
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99% ee); .
922711-71-5 98%
50mg
€162.00 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B63840-100mg
(11bR)\u200b-2,\u200b6-Bis(4-\u200bchlorophenyl)\u200b-\u200b4-\u200bhydroxy-4-\u200boxide-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin
922711-71-5
100mg
¥2798.0 2022-04-28
abcr
AB524839-50mg
(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98% (99% ee); .
922711-71-5 98%
50mg
€162.00 2025-04-15
Aaron
AR00IMJR-50mg
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 97%
50mg
$36.00 2025-02-11
Aaron
AR00IMJR-100mg
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 97%
100mg
$58.00 2025-02-11
Aaron
AR00IMJR-250mg
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 97%
250mg
$87.00 2025-02-11
Aaron
AR00IMJR-1g
(11bR)​-2,​6-Bis(4-​chlorophenyl)​-​4-​hydroxy-4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
922711-71-5 97%
1g
$348.00 2025-02-11

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, 50 °C
1.2 Solvents: Water ;  1 h, 70 °C
Reference
Enantioselective Direct Aza Hetero-Diels-Alder Reaction Catalyzed by Chiral Bronsted Acids
Liu, Hua; Cun, Lin-Feng; Mi, Ai-Qiao; Jiang, Yao-Zhong; Gong, Liu-Zhu, Organic Letters, 2006, 8(26), 6023-6026

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt; 1 h, 25 °C
1.2 Reagents: Chloromethyl methyl ether ;  5 h, rt
1.3 Reagents: Water
1.4 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 3 h, rt
1.5 Reagents: Iodine ;  1 h, -78 °C
1.6 Reagents: Water
1.7 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ,  Water ;  overnight, reflux
1.8 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  4 h, rt
1.9 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  5 h, 60 °C
1.10 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Application of biphenyl phosphate compound as gpr84 antagonist
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, 70 °C
1.2 Reagents: Water ;  2 h, 70 °C
Reference
Synthesis of Novel Chiral Phosphoric Acid-Bearing Two Acidic Phenolic Hydroxyl Groups and its Catalytic Evaluation for Enantioselective Friedel-Crafts Alkylation of Indoles and Enones
Liu, Xiong-Li; Yu, Zhang-Biao; Pan, Bo-Wen; Chen, Lin; Feng, Ting-Ting; et al, Journal of Heterocyclic Chemistry, 2015, 52(2), 628-634

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Raw materials

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Preparation Products

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Related Literature

Additional information on (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5): A Comprehensive Overview

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dioxaphosphepine derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide is intricate and consists of a dinaphtho-fused dioxaphosphepine core with two 4-chlorophenyl substituents and a hydroxyl group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as naphthalene derivatives and phosphorus-containing reagents.

Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a novel synthetic method utilizing palladium-catalyzed coupling reactions has been reported to achieve higher yields with fewer side products. This method not only enhances the efficiency of the synthesis but also reduces environmental impact by minimizing waste generation.

Biological Properties

The biological properties of (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound may have potential as an anticancer agent in future drug development efforts.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results for (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers and patients with specific conditions.

Initial results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and therapeutic potential of this compound. Researchers are also exploring combination therapies involving (11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide with other drugs to enhance its therapeutic effects.

Conclusion

(11bR)-2,6-Bis(4-chlorophenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide (CAS No. 922711-71-5) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing clinical trials continue to provide insights into its safety and efficacy, this compound holds significant potential for addressing unmet medical needs in various therapeutic areas.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.